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Compound of Interest

Compound Name: Atb-429

Cat. No.: B605663

Essential Safety and Handling Guide for ATB-429

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and logistical information for the handling of ATB-
429, a hydrogen sulfide-releasing derivative of mesalamine. Adherence to these procedures is
critical for ensuring laboratory safety and maintaining the integrity of your research.

Chemical and Physical Properties of ATB-429

ATB-429 is a solid powder that is soluble in DMSO.[1] As a derivative of mesalamine, it should
be handled with care, considering the potential for skin and eye irritation.[2][3][4] Furthermore,
as a hydrogen sulfide (H2S) releasing compound, appropriate precautions must be taken to
avoid inhalation of Hz2S gas, which is toxic.[5][6][7][8]
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Property Information

5-Amino-2-hydroxybenzoic acid 4-(5-thioxo-5H-

Chemical Name
(1,2)dithiol-3-yl)phenyl ester[1]

Molecular Formula C16H11NO3S3[1]
Molecular Weight 361.45 g/mol [1]
Appearance Solid powder[1]
Solubility Soluble in DMSO[1]

Short term (days to weeks): 0 - 4°C, dry and
Storage Conditions dark. Long term (months to years): -20°C, dry
and dark.[1]

Personal Protective Equipment (PPE) for Handling ATB-
429

A thorough risk assessment should be conducted before handling ATB-429. The following PPE
is recommended to minimize exposure and ensure safety.

1. Hand Protection:

e Wear chemical-resistant gloves (e.g., nitrile rubber) at all times when handling ATB-429.[2]

[9]

» Double gloving is recommended, especially when handling the pure compound or preparing
stock solutions.[10]

e Change gloves immediately if they become contaminated.
2. Eye and Face Protection:
o Safety glasses with side shields are mandatory.[11]

e When there is a risk of splashing, chemical splash goggles and a face shield should be worn.
[11][12]
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3. Body Protection:

e Alab coat must be worn to protect against skin contact.[11]
o Ensure the lab coat is clean and in good condition.

4. Respiratory Protection:

o Handle ATB-429 in a well-ventilated area, preferably within a certified chemical fume hood,
to avoid inhalation of the powder and any released hydrogen sulfide gas.[13]

 If a fume hood is not available or if there is a risk of aerosolization, a NIOSH-approved

respirator may be necessary.[11][12]

(Conduct Risk Assessment]

l

Determine Required PPE

All handling

Hand Protection: Eye/Face Protection:
- Chemical-resistant gloves - Safety glasses with side shields
- Double gloving recommended - Goggles and face shield for splash risk

Body Protection:
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Respiratory Protection:
- Chemical fume hood
- Respirator if needed
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Diagram 1: Decision workflow for selecting appropriate PPE for handling ATB-429.
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Operational Plan for Safe Handling

1.

Receiving and Storage:
Upon receipt, inspect the container for any damage or leaks.

Store ATB-429 according to the recommended conditions: short-term at 0-4°C and long-term
at -20°C, always in a dry, dark location.[1]

Keep the container tightly sealed.

. Preparation of Stock Solutions:

All weighing and preparation of stock solutions should be performed in a chemical fume
hood to minimize inhalation risk.[13][14]

Use a dedicated, clean spatula and weighing paper.[15]
When dissolving in DMSO, add the solvent to the powder slowly to avoid splashing.

Clearly label the stock solution with the compound name, concentration, solvent, and date of
preparation.

. Experimental Use:

When using ATB-429 in experiments, ensure that all procedures are carried out in a well-
ventilated area.

Avoid direct contact with skin, eyes, and clothing.[9]

After handling, wash hands thoroughly with soap and water.[15]
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Diagram 2: A generalized experimental workflow for the safe handling of ATB-429.
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Disposal Plan

Proper disposal of ATB-429 and associated waste is crucial to prevent environmental
contamination and ensure safety.

1. Solid Waste:

o Contaminated solid waste, including weighing paper, gloves, and disposable lab coats,
should be collected in a designated hazardous waste container.[16]

e The container should be clearly labeled as "Hazardous Chemical Waste" and include the
name of the compound.

2. Liquid Waste:

e Unused stock solutions and other liquid waste containing ATB-429 should be collected in a
separate, leak-proof hazardous waste container.[17]

e Do not mix with other chemical waste unless compatibility has been confirmed.
» Label the container with the contents, including the solvent.
3. Disposal Procedure:

» All hazardous waste must be disposed of through your institution's Environmental Health and
Safety (EHS) office.

» Follow all local, state, and federal regulations for hazardous waste disposal.[18][19]

» Never dispose of ATB-429 down the drain or in the regular trash.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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